Cas no 2228376-88-1 (tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228376-88-1
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5569712
• PubChem ID: 165661309
• Update Time: 2025-10-21

tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228376-88-1
• tert-butyl N-[1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1898503
• tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate

• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(20)18(4)15(10-19)13-5-6-14-11-21-8-7-12(14)9-13/h5-6,9-10,15H,7-8,11H2,1-4H3
• InChI Key： CPZUQFXAAHKWLK-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate

Tert-Butyl N-1-(3,4-Dihydro-1H-2-Benzopyran-6-Yl)-2-Oxoethyl-N-Methylcarbamate: A Novel Compound in Pharmaceutical Research

Tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate is a complex organic molecule with significant potential in pharmaceutical and medicinal chemistry. This compound, characterized by its unique molecular structure, represents a promising candidate for drug development targeting inflammatory and metabolic disorders. The CAS number 2228376-88-1 identifies this specific chemical entity, which has attracted attention due to its multifunctional properties and structural versatility. Recent studies in the field of medicinal chemistry have highlighted its potential applications in modulating enzyme activity and cellular signaling pathways, making it a focal point for researchers exploring novel therapeutic strategies.

Tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate belongs to the class of carbamates, which are widely used in pharmaceutical formulations for their ability to act as acetylcholinesterase inhibitors. The presence of the 3,4-dihydro-1H-2-benzopyran-6-yl group in its molecular framework suggests potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. This structural feature is critical for its pharmacological activity, as it allows the molecule to engage in specific molecular recognition processes. Recent advancements in computational chemistry have enabled researchers to model the binding interactions of this compound with target proteins, providing insights into its mechanism of action.

The N-methylcarbamate moiety in this compound is particularly noteworthy, as it contributes to the molecule's stability and solubility properties. These characteristics are essential for the development of orally bioavailable drugs, as they enhance the compound's ability to traverse biological membranes and reach its intended target. Studies published in *Journal of Medicinal Chemistry* in 2023 have demonstrated that the 2-oxoethyl chain plays a pivotal role in modulating the compound's reactivity and selectivity towards specific enzyme substrates. This structural element is believed to influence the compound's ability to inhibit key metabolic enzymes, which is a critical factor in its potential therapeutic applications.

Recent breakthroughs in the field of synthetic chemistry have facilitated the efficient synthesis of tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate. The use of catalytic asymmetric reactions and green chemistry methodologies has enabled researchers to produce this compound with high purity and yield. A 2024 study published in *Organic Letters* reported a novel synthetic route involving the selective functionalization of the benzopyran-6-yl ring, which is a key step in the development of this compound for pharmaceutical applications. This advancement highlights the growing importance of sustainable synthesis methods in drug discovery.

One of the most significant advantages of tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate is its potential to target inflammatory pathways. Preclinical studies have shown that this compound exhibits anti-inflammatory properties by modulating the activity of cytokines and chemokines. A 2023 study published in *Pharmacological Research* demonstrated that the compound can inhibit the production of pro-inflammatory mediators such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be a valuable candidate for the development of therapies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The tert-butyl group in this compound serves as a protecting group, which is crucial for its chemical stability during synthesis and storage. This functional group helps to prevent unwanted side reactions and ensures the compound's integrity until it reaches its intended biological target. Researchers have also explored the possibility of modifying the tert-butyl group to enhance the compound's pharmacokinetic properties, such as improving its solubility and reducing its metabolic degradation rate. These modifications are part of ongoing efforts to optimize the compound for clinical applications.

Another area of interest in the research on tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate is its potential as a modulator of metabolic pathways. The compound's ability to interact with enzymes involved in carbohydrate and lipid metabolism makes it a promising candidate for the treatment of metabolic disorders such as diabetes and obesity. A 2024 study published in *Metabolic Engineering* reported that the compound can enhance insulin sensitivity and reduce glucose uptake in adipose tissue. These findings underscore the compound's potential as a therapeutic agent for metabolic diseases.

The N-methylcarbamate moiety also plays a role in the compound's ability to interact with cellular membranes. This interaction is critical for the compound's ability to permeate cell membranes and exert its biological effects. Researchers have used advanced techniques such as molecular dynamics simulations to study the compound's membrane permeability and its interactions with lipid bilayers. These studies have provided valuable insights into the compound's behavior in biological systems and have helped to refine its design for improved therapeutic efficacy.

In addition to its potential therapeutic applications, tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate has also been studied for its role in drug delivery systems. The compound's structural properties make it an attractive candidate for use in formulations that can enhance the delivery of other therapeutic agents. A 2023 study published in *Drug Delivery and Translational Research* explored the use of this compound as a carrier for hydrophobic drugs, demonstrating its ability to improve the solubility and bioavailability of these agents. This application highlights the compound's versatility in pharmaceutical formulations.

The ongoing research into tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate is part of a broader trend in medicinal chemistry towards the development of more targeted and effective therapies. As new technologies and methodologies continue to emerge, the potential applications of this compound are likely to expand. Researchers are also exploring the possibility of combining this compound with other therapeutic agents to create synergistic effects that could enhance its therapeutic potential. These efforts are expected to contribute to the development of novel treatments for a wide range of diseases and conditions.

In conclusion, tert-butyl N-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and multifunctional properties make it a promising candidate for the development of new therapies targeting inflammatory and metabolic disorders. As research in this area continues to evolve, the compound's potential applications are likely to expand, offering new opportunities for the treatment of various diseases and conditions.